Cas no 155386-57-5 (7-tert-Butyl-1-methylpyrene)

7-tert-Butyl-1-methylpyrene is a synthetic aromatic hydrocarbon with distinctive structural features. Its unique substitution pattern enhances its stability and solubility, making it a valuable compound in various chemical applications. The presence of the tert-butyl and methyl groups imparts increased resistance to degradation, ensuring consistent performance in research and industrial settings. This compound is well-suited for use in analytical chemistry, material science, and organic synthesis.

7-tert-Butyl-1-methylpyrene structure

Product Name:7-tert-Butyl-1-methylpyrene

CAS No:155386-57-5

MF:C₂₁H₂₀

MW:272.383505821228

MDL:MFCD07779273

CID:218400

PubChem ID:3086683

Update Time:2025-06-18

7-tert-Butyl-1-methylpyrene Chemical and Physical Properties

Names and Identifiers

- Pyrene,7-(1,1-dimethylethyl)-1-methyl-
- 7-TERT-BUTYL-1-METHYLPYRENE
- 7-TERT-BUTYL-1-METHYLPYRENE ---WHITE POWDER---
- 1-methyl-7-t-butylpyrene
- 7-t-butyl-1-methylpyrene
- FR-2363
- FT-0675970
- YMYRIGNUXGMIRL-UHFFFAOYSA-N
- DTXSID40165889
- AKOS015837837
- 155386-57-5
- Pyrene, 7-(1,1-dimethylethyl)-1-methyl-
- MFCD07779273
- 7-tert-Butyl-1-methylpyrene
- MDL： MFCD07779273
- Inchi： 1S/C21H20/c1-13-5-6-14-7-8-15-11-17(21(2,3)4)12-16-9-10-18(13)20(14)19(15)16/h5-12H,1-4H3
- InChI Key： YMYRIGNUXGMIRL-UHFFFAOYSA-N
- SMILES： C(C)(C)(C)C1C=C2C=CC3=CC=C(C)C4C=CC(C=1)=C2C=43

Computed Properties

Exact Mass: 272.15700
Monoisotopic Mass: 272.157
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 389
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.1
Topological Polar Surface Area: 0A^2

Experimental Properties

Density: 1.112
Boiling Point: 423°C at 760 mmHg
Flash Point: 204.5°C
Refractive Index: 1.709
PSA: 0.00000
LogP: 6.18990

7-tert-Butyl-1-methylpyrene Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-tert-Butyl-1-methylpyrene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B816443-10mg	7-tert-Butyl-1-methylpyrene	155386-57-5	10mg	$ 50.00	2022-06-06
TRC	B816443-50mg	7-tert-Butyl-1-methylpyrene	155386-57-5	50mg	$ 95.00	2022-06-06
TRC	B816443-100mg	7-tert-Butyl-1-methylpyrene	155386-57-5	100mg	$ 115.00	2022-06-06
abcr	AB357855-1 g	7-tert-Butyl-1-methylpyrene; .	155386-57-5	1g	€323.50	2023-06-20
abcr	AB357855-1g	7-tert-Butyl-1-methylpyrene; .	155386-57-5	1g	€323.50	2025-04-20
1PlusChem	1P00AQ1D-1g	7-TERT-BUTYL-1-METHYLPYRENE	155386-57-5	1g	$252.00	2024-06-20
A2B Chem LLC	AE99505-1g	7-TERT-BUTYL-1-METHYLPYRENE	155386-57-5	1g	$229.00	2024-04-20

7-tert-Butyl-1-methylpyrene Related Literature

1. Medium-sized cyclophanes. Part 31. Synthesis and electrophilic substitution of 8-substituted [2]metacyclo[2](1,3)pyrenophanes

Takehiko Yamato,Akira Miyazawa,Masashi Tashiro J. Chem. Soc. Perkin Trans. 1 1993 3127